![molecular formula C18H21N3O3 B263280 {4-[4-(Dimethylamino)benzoyl]piperazino}(2-furyl)methanone](/img/structure/B263280.png)
{4-[4-(Dimethylamino)benzoyl]piperazino}(2-furyl)methanone
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Overview
Description
{4-[4-(Dimethylamino)benzoyl]piperazino}(2-furyl)methanone, also known as DMF, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as medicine, biology, and chemistry.
Mechanism of Action
The exact mechanism of action of {4-[4-(Dimethylamino)benzoyl]piperazino}(2-furyl)methanone is not fully understood. However, it is believed that this compound exerts its anti-inflammatory and immunomodulatory effects by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. This pathway is responsible for the regulation of antioxidant and detoxification genes, which play a crucial role in protecting cells from oxidative stress and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to increase the levels of glutathione, an important antioxidant, in cells. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which play a crucial role in the pathogenesis of autoimmune diseases.
Advantages and Limitations for Lab Experiments
{4-[4-(Dimethylamino)benzoyl]piperazino}(2-furyl)methanone has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other compounds with similar properties. However, this compound has some limitations for lab experiments. It is a highly reactive compound that can interact with other chemicals in the lab, which can affect the results of experiments. It is also a toxic compound that can cause harm to researchers if proper safety precautions are not taken.
Future Directions
There are several future directions for the study of {4-[4-(Dimethylamino)benzoyl]piperazino}(2-furyl)methanone. One area of research is the development of new this compound derivatives with improved properties, such as increased stability and reduced toxicity. Another area of research is the investigation of the potential applications of this compound in other areas of medicine, such as cancer treatment. Finally, the study of the mechanism of action of this compound is an area of research that requires further investigation to fully understand the potential of this compound in the treatment of various diseases.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as medicine, biology, and chemistry. This compound has been extensively studied for its anti-inflammatory and immunomodulatory properties and has shown promising results in the treatment of autoimmune diseases. The study of this compound is an area of research that requires further investigation to fully understand the potential of this compound in the treatment of various diseases.
Synthesis Methods
The synthesis of {4-[4-(Dimethylamino)benzoyl]piperazino}(2-furyl)methanone involves the reaction between 4-(dimethylamino)benzoyl chloride and 2-furylmethanone in the presence of piperazine. This reaction results in the formation of this compound as a yellow solid with a melting point of 150-152°C.
Scientific Research Applications
{4-[4-(Dimethylamino)benzoyl]piperazino}(2-furyl)methanone has been extensively studied for its potential applications in various areas of scientific research. One of the most promising applications of this compound is in the field of medicine, where it has been shown to have anti-inflammatory and immunomodulatory properties. This compound has been used in the treatment of multiple sclerosis, a chronic inflammatory disease of the central nervous system. It has also been investigated for its potential in the treatment of other autoimmune diseases such as psoriasis and inflammatory bowel disease.
properties
Molecular Formula |
C18H21N3O3 |
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Molecular Weight |
327.4 g/mol |
IUPAC Name |
[4-(dimethylamino)phenyl]-[4-(furan-2-carbonyl)piperazin-1-yl]methanone |
InChI |
InChI=1S/C18H21N3O3/c1-19(2)15-7-5-14(6-8-15)17(22)20-9-11-21(12-10-20)18(23)16-4-3-13-24-16/h3-8,13H,9-12H2,1-2H3 |
InChI Key |
FUBSMYDEDWTILZ-UHFFFAOYSA-N |
SMILES |
CN(C)C1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=CC=CO3 |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=CC=CO3 |
Origin of Product |
United States |
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